Cas no 10364-96-2 (1H-Imidazole, 1-(4-nitrobenzoyl)-)

• Product Name: 1H-Imidazole, 1-(4-nitrobenzoyl)-
• CAS No: 10364-96-2
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 1142266
• PubChem ID: 605031
• Update Time: 2025-04-20

1H-Imidazole, 1-(4-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(4-nitrobenzoyl)-
• 1-(4-nitrobenzoyl) imidazole
• DTXSID701276382
• QFNVIRFPEXUEKL-UHFFFAOYSA-N
• 1H-Imidazol-1-yl(4-nitrophenyl)methanone
• Oprea1_726649
• 10364-96-2
• 1-(4-Nitrobenzoyl)-1H-imidazole #

• Inchi： 1S/C10H7N3O3/c14-10(12-6-5-11-7-12)8-1-3-9(4-2-8)13(15)16/h1-7H
• InChI Key： QFNVIRFPEXUEKL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C=NC=C1

Computed Properties

• Exact Mass: 217.04881
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03